(2-bromo-4-{[1-(4-methoxyphenyl)-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidene]methyl}phenoxy)acetic acid

• IUPAC Name: 2-[2-bromo-4-[(E)-[1-(4-methoxyphenyl)-2,4,6-trioxo-1,3-diazinan-5-ylidene]methyl]phenoxy]acetic acid
• InChI: InChI=1S/C20H15BrN2O7/c1-29-13-5-3-12(4-6-13)23-19(27)14(18(26)22-20(23)28)8-11-2-7-16(15(21)9-11)30-10-17(24)25/h2-9H,10H2,1H3,(H,24,25)(H,22,26,28)/b14-8+
• InChI Key: SCQLAJODUUOJMV-RIYZIHGNSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)C(=CC3=CC(=C(C=C3)OCC(=O)O)Br)C(=O)NC2=O
• Isomeric SMILES: COC1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC(=C(C=C3)OCC(=O)O)Br)/C(=O)NC2=O
• Molecular Formula: C20H15BrN2O7
• Molecular Weight: 475.2 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves regioselective bromination and condensation reactions. For instance, 2-(3-Bromo-4-methoxyphenyl)acetic acid was synthesized via the regioselective bromination of 4-methoxyphenylacetic acid, achieving an 84% yield, showcasing the electron-withdrawing and donating properties of the substituents through their spatial arrangement and bond angles (Guzei et al., 2010). Additionally, the condensation of diethyl 2,4,6-trioxoheptanedioate with certain phenols in acetone has led to the synthesis of complex chromeno[4,3-b]pyridines, highlighting a method for creating intricate molecular structures (Mamedov et al., 2008).

Molecular Structure Analysis

Molecular structures are characterized using various spectroscopic techniques, revealing how substituents influence the overall configuration of the molecule. For example, the analysis of triorganotin(IV) complexes has shown how certain substituents adopt a polymeric trans-O2SnC3 trigonal bipyramidal configuration, demonstrating the influence of ligand coordination on the molecular structure (Baul et al., 2002).

Chemical Reactions and Properties

Chemical reactions involving our compound of interest or similar molecules showcase the reactivity and potential applications of these chemicals. The interaction of methyl esters with Lawesson’s reagent to synthesize 4-thioxo derivatives exemplifies the versatility and reactivity of certain pyrimidinylacetic acid derivatives (Jakubkienė et al., 2007).

Physical Properties Analysis

The physical properties of a compound, such as its crystalline structure, can be determined through X-ray crystallography. For instance, the crystal structure analysis of (E)-methyl 2-(methoxyimino)-2-(2-((3-(6-(trifluoromethyl)pyridin-3-yl) phenoxy) methyl) phenyl) acetate reveals intricate molecular interactions, showcasing the compound's solid-state arrangement and potential intermolecular interactions (Mao et al., 2015).

Chemical Properties Analysis

The chemical properties, such as reactivity towards bromination or other electrophilic substitutions, are crucial for understanding the functional versatility of the compound. Research into the bromination kinetics of methoxycarbonyl derivatives has shed light on the relative reactivity and potential for substitution at various positions within the molecule, indicating a method for further functionalization (Linda & Marino, 1968).

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. It could potentially have biological activity depending on its structure and the presence of certain functional groups.

Future Directions

The potential applications and future directions for this compound would depend on its specific properties and activities. It could potentially be used in the development of new materials or pharmaceuticals.